Cas no 730943-32-5 (N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide)

• Product Name: N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide
• CAS No: 730943-32-5
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5454513
• PubChem ID: 2493791
• Update Time: 2025-05-21

N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 730943-32-5
• (Z)-N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide
• N-(4-butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide
• EN300-26582436
• Z44325425
• N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide

• Inchi： 1S/C21H22N2O3/c1-3-4-5-15-6-9-18(10-7-15)23-21(25)17(14-22)12-16-8-11-20(26-2)19(24)13-16/h6-13,24H,3-5H2,1-2H3,(H,23,25)
• InChI Key： YMSBPGLREMMWTR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)C(C#N)=CC1=CC=C(OC)C(O)=C1

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.4±55.0 °C(Predicted)
• pka: 9.04±0.10(Predicted)

Additional information on N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide

N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide: A Comprehensive Overview

N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide (CAS No: 730943-32-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, with its unique molecular structure featuring a cyano group, butylphenyl moiety, and hydroxy-methoxyphenyl unit, exhibits intriguing properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

The molecular formula of N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide reflects its complex yet well-designed architecture. The presence of the cyano (-CN) group contributes to its reactivity, while the butylphenyl chain enhances its lipophilicity, making it suitable for certain biological applications. The 3-hydroxy-4-methoxyphenyl segment adds to the compound's versatility, allowing for potential hydrogen bonding interactions. These structural features collectively make CAS 730943-32-5 a compound of interest in multiple research domains.

In the pharmaceutical sector, N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide has shown promise as a building block for drug development. Its structural motifs are similar to those found in various bioactive molecules, particularly in the realm of anti-inflammatory agents and enzyme inhibitors. Recent studies have explored its potential in modulating specific biological pathways, aligning with current trends in targeted therapy and precision medicine. The compound's ability to interact with certain protein targets makes it a candidate for further investigation in drug discovery programs.

The material science applications of 730943-32-5 are equally noteworthy. The conjugated system present in this molecule suggests potential utility in organic electronics and photovoltaic materials. With the growing demand for sustainable energy solutions, compounds like N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide are being examined for their electronic properties and possible use in organic light-emitting diodes (OLEDs) or solar cell technologies. The compound's molecular architecture offers opportunities for modification to tune its optical and electronic characteristics.

Synthetic approaches to CAS 730943-32-5 typically involve multi-step organic reactions, with careful control of reaction conditions to achieve high purity. The Knoevenagel condensation is often employed to form the propenamide backbone, while subsequent functionalization introduces the various aromatic components. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for this and similar compounds, addressing the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

The physicochemical properties of N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide contribute significantly to its potential applications. Its solubility profile, which varies across different organic solvents, makes it adaptable for various formulation needs. The compound's stability under different pH conditions and thermal properties are important considerations for both pharmaceutical and material science applications. These characteristics are frequently investigated in current research, particularly in relation to drug delivery systems and advanced material formulations.

Analytical characterization of 730943-32-5 employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are crucial for research and potential commercial applications. The growing integration of artificial intelligence in chemical analysis has also impacted how such compounds are characterized and optimized, representing a current trend in chemical research.

From a commercial perspective, N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide occupies a niche but important position in the fine chemicals market. Suppliers typically offer this compound for research purposes, with specifications tailored to meet the needs of academic and industrial researchers. The pricing and availability of CAS 730943-32-5 reflect its specialized nature and the complexity of its synthesis. Market trends indicate growing interest in such structurally complex intermediates, particularly in the context of drug discovery and advanced material development.

Regulatory considerations for 730943-32-5 follow standard chemical safety protocols. While not classified as hazardous under typical circumstances, proper handling procedures should be observed, as with all laboratory chemicals. The compound's safety profile is an active area of investigation, especially for potential pharmaceutical applications where ADME (absorption, distribution, metabolism, and excretion) properties are crucial. Current research methodologies, including in silico prediction tools, are being applied to better understand these aspects.

Future research directions for N-(4-Butylphenyl)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-2-propenamide are likely to focus on expanding its applications in both life sciences and material science. The compound's structural versatility makes it a promising candidate for structure-activity relationship (SAR) studies in medicinal chemistry and for exploration as a component in functional materials. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly grow, possibly leading to novel applications in emerging technologies.